Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate
Overview
Description
Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate is a chemical compound that has gained significant attention in the scientific research community due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, including cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are involved in the production of inflammatory mediators, and their inhibition by Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects
Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that this compound has anti-inflammatory, antioxidant, and antitumor properties. In vivo studies have shown that Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate can reduce inflammation, oxidative stress, and tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate for lab experiments is its high purity and stability, which makes it easy to handle and store. Another advantage is its versatility, as it can be used in various assays and experiments. However, one limitation of this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the research and development of Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate. One area of interest is its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative disorders. Another area of interest is its use as a tool for studying the role of COX-2 and 5-LOX in various biological processes. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify potential side effects and toxicity.
Synthesis Methods
The synthesis of Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate involves the reaction between ethyl 4-bromobutyrate and 3-amino-1-methylpyrazole-4-carboxylic acid in the presence of sodium hydride. The reaction is carried out in anhydrous tetrahydrofuran at room temperature under nitrogen atmosphere. The resulting product is purified by column chromatography to obtain Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate in high yield and purity.
Scientific Research Applications
Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate has been extensively studied for its potential applications in various scientific research fields. One of the most significant applications of this compound is in the field of medicinal chemistry, where it has been studied for its potential as a therapeutic agent for various diseases.
properties
IUPAC Name |
ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O3/c1-4-6-7-16-9-11-10(8-14(3)13-11)12(15)17-5-2/h8H,4-7,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWAQZJCNUZMLSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOCC1=NN(C=C1C(=O)OCC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(butoxymethyl)-1-methylpyrazole-4-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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